Cas no 919716-43-1 (2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide)

• Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide
• CAS No: 919716-43-1
• MF: C₁₇H₂₀ClN₃O₃S
• MW: 381.87700176239
• CID: 6072296
• PubChem ID: 4349586
• Update Time: 2025-06-07

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide
• Acetamide, 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]thio]-N-cyclohexyl-
• 2-({5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide
• CHEMBL1519123
• MLS001690345
• SMR000813145
• 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-cyclohexylacetamide
• 919716-43-1
• HMS3021G14
• AKOS017016886
• 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-cyclohexylacetamide
• F0594-0607

• Inchi： 1S/C17H20ClN3O3S/c18-12-6-8-14(9-7-12)23-10-16-20-21-17(24-16)25-11-15(22)19-13-4-2-1-3-5-13/h6-9,13H,1-5,10-11H2,(H,19,22)
• InChI Key： RGJIDKJMELPMIT-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1=NN=C(COC2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 381.0913904g/mol
• Monoisotopic Mass: 381.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 13.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide

Introduction to 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide (CAS No. 919716-43-1)

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl}-N-cyclohexylacetamide) is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 919716-43-1, has garnered attention due to its unique chemical properties and the promising avenues it opens for further research and development.

The molecular architecture of this compound features a combination of functional groups that contribute to its reactivity and biological activity. Specifically, the presence of a 4-chlorophenoxy moiety and an 1,3,4-oxadiazole ring suggests potential interactions with biological targets, making it a candidate for drug discovery initiatives. The sulfanyl group further enhances its versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The 1,3,4-oxadiazole core is particularly notable for its ability to act as a scaffold in medicinal chemistry, providing a platform for designing molecules with enhanced pharmacological properties.

The incorporation of a cyclohexylacetamide moiety in the compound's structure adds another layer of complexity and functionality. This group is known for its role in modulating biological pathways and has been utilized in the development of several therapeutic agents. The combination of these structural elements in 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl}-N-cyclohexylacetamide) makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery processes. Compounds with novel structures and functionalities are often more effective in targeting specific biological pathways. The unique combination of functional groups in this compound aligns with this principle, suggesting that it may exhibit properties that are not observed with more conventional molecules.

The synthesis of 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl}-N-cyclohexylacetamide) involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the oxadiazole core, followed by functionalization with the 4-chlorophenoxy group and subsequent modifications to introduce the sulfanyl and cyclohexylacetamide moieties. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of this compound has begun to reveal its potential therapeutic applications. Initial studies have shown that it exhibits inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, research indicates that it may interfere with signaling pathways associated with inflammation and cancer progression. These findings are particularly exciting as they suggest that this compound could be developed into a novel therapeutic agent.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and adverse side effects. However, the structural features of 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl}-N-cyclohexylacetamide) offer opportunities to address these issues through rational drug design. By modifying specific parts of the molecule, researchers can enhance its pharmacokinetic properties while maintaining or improving its biological activity.

In conclusion, 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl}-N-cyclohexylacetamide is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery initiatives aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.